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Compound of Interest

Compound Name: 1-Aminocyclopentanecarbonitrile

Cat. No.: B1332910 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core properties, synthesis, and

applications of 1-Aminocyclopentanecarbonitrile hydrochloride salt, a key intermediate in the

pharmaceutical industry.

Core Properties
1-Aminocyclopentanecarbonitrile hydrochloride is a chemical compound valued for its role

as a building block in the synthesis of active pharmaceutical ingredients (APIs).[1] Its molecular

structure, featuring a cyclopentane ring with both an amino and a nitrile group, makes it a

versatile intermediate.[1]

Physicochemical Properties
The following table summarizes the known physicochemical properties of 1-
Aminocyclopentanecarbonitrile hydrochloride. It is important to note that while some data

points are well-documented, others, such as the melting point and specific solubility, are not

consistently reported in publicly available literature.
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Property Value Source(s)

CAS Number 16195-83-8 [1][2]

Molecular Formula C₆H₁₀N₂·HCl [1][2][3]

Molecular Weight 146.62 g/mol [1][2][3]

Appearance Solid (inferred) [4]

Boiling Point 254.5 °C at 760 mmHg [1][3]

Flash Point 107.7 °C [1]

Melting Point Not available [1]

Solubility
Not available (inferred to be

soluble in water)

Purity Typically ≥97% [4]

Safety and Handling
1-Aminocyclopentanecarbonitrile hydrochloride is classified as a toxic substance.[4]

Appropriate personal protective equipment (PPE), including gloves, lab coat, and eye

protection, should be worn when handling this compound.[4] Work should be conducted in a

well-ventilated area or a fume hood.[4]

Hazard Statements:

H301: Toxic if swallowed[4]

H311: Toxic in contact with skin[4]

H331: Toxic if inhaled[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection[4]
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P301+P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician[4]

Synthesis and Experimental Protocols
1-Aminocyclopentanecarbonitrile hydrochloride is primarily synthesized in a two-step

process: the formation of the free base, 1-aminocyclopentanecarbonitrile, followed by its

conversion to the hydrochloride salt.

Synthesis of 1-Aminocyclopentanecarbonitrile (Free
Base)
The following protocol is based on the Strecker amino acid synthesis, a well-established

method for producing α-amino nitriles.

Experimental Protocol:

Reaction Setup: In a suitable reaction vessel, dissolve sodium cyanide in water. To this, add

a solution of ammonium chloride in water and a 20% aqueous ammonia solution.

Addition of Cyclopentanone: Add cyclopentanone, dissolved in methanol, to the reaction

mixture.

Reaction: Stir the mixture for approximately 1.5 hours at room temperature. Subsequently,

heat the mixture to 60°C for 45 minutes.

Workup: Cool the reaction mixture to 25°C. Extract the product multiple times with

dichloromethane.

Isolation: Combine the organic extracts, dry them over sodium sulfate, and concentrate

under vacuum to yield 1-aminocyclopentanecarbonitrile as an oil.

Conversion to Hydrochloride Salt
The conversion of the free base to the hydrochloride salt is a standard acid-base reaction.

Experimental Protocol:
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Dissolution: Dissolve the 1-aminocyclopentanecarbonitrile oil obtained in the previous

step in a suitable organic solvent, such as diethyl ether or dichloromethane.

Acidification: Cool the solution in an ice bath and bubble hydrogen chloride gas through it, or

add a solution of hydrochloric acid in an organic solvent (e.g., ethereal HCl) dropwise with

stirring.

Precipitation: The hydrochloride salt will precipitate out of the solution.

Isolation: Collect the precipitate by filtration, wash with a cold, non-polar solvent (e.g., cold

diethyl ether) to remove any unreacted starting material, and dry under vacuum.

Application in Drug Development
The primary application of 1-Aminocyclopentanecarbonitrile hydrochloride is as a key

intermediate in the synthesis of Irbesartan.[5] Irbesartan is an angiotensin II receptor

antagonist used in the treatment of hypertension.

Role in Irbesartan Synthesis
The synthesis of Irbesartan involves the reaction of 1-Aminocyclopentanecarbonitrile with

other chemical entities to build the final complex molecular structure of the drug. The nitrile

group of the intermediate is eventually converted to a tetrazole ring, a key functional group in

Irbesartan responsible for its therapeutic activity.

Visualizations
Synthesis of 1-Aminocyclopentanecarbonitrile
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Synthesis of 1-Aminocyclopentanecarbonitrile
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Caption: Strecker synthesis of 1-Aminocyclopentanecarbonitrile.

Workflow: From Intermediate to API
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Role in Irbesartan Synthesis
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Caption: Synthetic workflow from intermediate to Irbesartan.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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